Cas no 117090-83-2 (4-chloro-5,6-diethylpyrimidine)

4-chloro-5,6-diethylpyrimidine structure
117090-83-2 structure
Product Name:4-chloro-5,6-diethylpyrimidine
CAS No:117090-83-2
MF:C8H11ClN2
MW:170.639340639114
CID:2143816
PubChem ID:14209746
Update Time:2025-04-21

4-chloro-5,6-diethylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-5,6-diethylpyrimidine
    • 117090-83-2
    • SCHEMBL856427
    • DB-358081
    • Inchi: 1S/C8H11ClN2/c1-3-6-7(4-2)10-5-11-8(6)9/h5H,3-4H2,1-2H3
    • InChI Key: UQZBDDFZYMBZED-UHFFFAOYSA-N
    • SMILES: ClC1=C(CC)C(CC)=NC=N1

Computed Properties

  • Exact Mass: 170.0610761Da
  • Monoisotopic Mass: 170.0610761Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 25.8Ų
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